INT-777 R-enantiomer
INT-777 R-enantiomer
INT-777 R-enantiomer is the R-enantiomer of INT-777, with EC50 of 4.79 μM for TGR5, and less potent than INT-777.INT-777 (R-enantiomer) is more choleretic than CA (4), but less than INT-777[1].
Brand Name:
Vulcanchem
CAS No.:
1198786-98-9
VCID:
VC0002048
InChI:
InChI=1S/C27H46O5/c1-6-17-20-12-16(28)9-10-26(20,4)21-13-22(29)27(5)18(14(2)11-15(3)25(31)32)7-8-19(27)23(21)24(17)30/h14-24,28-30H,6-13H2,1-5H3,(H,31,32)/t14-,15-,16-,17-,18-,19+,20+,21+,22+,23+,24-,26+,27-/m1/s1
SMILES:
CCC1C2CC(CCC2(C3CC(C4(C(C3C1O)CCC4C(C)CC(C)C(=O)O)C)O)C)O
Molecular Formula:
C27H46O5
Molecular Weight:
450.65
INT-777 R-enantiomer
CAS No.: 1198786-98-9
Inhibitors
VCID: VC0002048
Molecular Formula: C27H46O5
Molecular Weight: 450.65
CAS No. | 1198786-98-9 |
---|---|
Product Name | INT-777 R-enantiomer |
Molecular Formula | C27H46O5 |
Molecular Weight | 450.65 |
IUPAC Name | (2R,4R)-4-[(3R,5S,6R,7R,8R,9S,10S,12S,13R,14S,17R)-6-ethyl-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylpentanoic acid |
Standard InChI | InChI=1S/C27H46O5/c1-6-17-20-12-16(28)9-10-26(20,4)21-13-22(29)27(5)18(14(2)11-15(3)25(31)32)7-8-19(27)23(21)24(17)30/h14-24,28-30H,6-13H2,1-5H3,(H,31,32)/t14-,15-,16-,17-,18-,19+,20+,21+,22+,23+,24-,26+,27-/m1/s1 |
SMILES | CCC1C2CC(CCC2(C3CC(C4(C(C3C1O)CCC4C(C)CC(C)C(=O)O)C)O)C)O |
Description | INT-777 R-enantiomer is the R-enantiomer of INT-777, with EC50 of 4.79 μM for TGR5, and less potent than INT-777.INT-777 (R-enantiomer) is more choleretic than CA (4), but less than INT-777[1]. |
Reference | [1]. Pellicciari R, et al. Discovery of 6alpha-ethyl-23(S)-methylcholic acid (S-EMCA, INT-777) as a potent and selective agonist for the TGR5 receptor, a novel target for diabesity. J Med Chem. 2009 Dec 24;52(24):7958-61. [2]. TGR5 MODULATORS AND METHOD OF USE THEREOF |
PubChem Compound | 44605418 |
Last Modified | Dec 05 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume